Nomifensine-d3 Maleic Acid Salt
Overview
Description
Nomifensine-d3 Maleic Acid Salt is a novel labeled antidepressant. It stands out from existing tricyclic and tetracyclic antidepressants due to its unique bicyclic structure . The compound is also known by the synonym 1,2,3,4-Tetrahydro-2-(methyl-d3)-4-phenyl-8-isoquinolinamine (2Z)-2-Butenedioate .
Molecular Structure Analysis
The molecular formula of Nomifensine-d3 Maleic Acid Salt is C20H19D3N2O4 , with a molecular weight of 357.42 g/mol . Its structure features a bicyclic framework, which distinguishes it from other antidepressants.
Scientific Research Applications
Pharmacological Actions and Mechanisms
Nomifensine, a thymoleptic drug, has shown significant effects on the uptake of noradrenaline (NA) and serotonin (5-HT) in rat brain synaptosomes, indicating its role in modulating catecholamine re-uptake into noradrenergic and dopaminergic nerve endings. This action is distinct from most thymoleptic drugs and differs clearly from the effects of indirectly acting sympathicomimetic agents like d-amphetamine (Schacht & Heptner, 1974).
Impact on Reproductive Biology
In a study examining the impact of antidepressant drugs on the in-vitro egg-penetrating ability of golden hamster epididymal spermatozoa, nomifensine significantly decreased sperm motility and almost completely inhibited egg penetration, indicating its potential influence on reproductive biology (Stein & Schnieden, 1983).
Analytical and Assay Methods
The resolution of Nomifensine enantiomers using various stationary phases in High Performance Liquid Chromatography highlights the compound's analytical applications in chemistry and pharmaceutical research. Such studies aid in understanding the drug's stereochemistry and its implications for efficacy and safety (Hefnawy & Stewart, 1999).
Metabolic Stability Studies
Research on the stability of nomifensine in human plasma has provided insights into its metabolic profile, crucial for understanding its pharmacokinetics and potential therapeutic applications (Dawling & Braithwaite, 1980).
Bioactivation and Toxicity Studies
Investigations into the bioactivation of nomifensine and the identification of multiple glutathione conjugates of its maleate form in liver microsomes and hepatocyte preparations have shed light on the drug's metabolic pathways and potential toxicities. These studies are significant for drug safety and efficacy assessments (Yu et al., 2010).
properties
CAS RN |
1795140-41-8 |
|---|---|
Product Name |
Nomifensine-d3 Maleic Acid Salt |
Molecular Formula |
C20H22N2O4 |
Molecular Weight |
357.424 |
IUPAC Name |
(Z)-but-2-enedioic acid;4-phenyl-2-(trideuteriomethyl)-3,4-dihydro-1H-isoquinolin-8-amine |
InChI |
InChI=1S/C16H18N2.C4H4O4/c1-18-10-14(12-6-3-2-4-7-12)13-8-5-9-16(17)15(13)11-18;5-3(6)1-2-4(7)8/h2-9,14H,10-11,17H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/i1D3; |
InChI Key |
GEOCVSMCLVIOEV-REHQRYIOSA-N |
SMILES |
CN1CC(C2=C(C1)C(=CC=C2)N)C3=CC=CC=C3.C(=CC(=O)O)C(=O)O |
synonyms |
1,2,3,4-Tetrahydro-2-(methyl-d3)-4-phenyl-8-isoquinolinamine (2Z)-2-Butenedioate; (8-Amino-1,2,3,4-tetrahydro-2-(methyl-d3)-4-phenylisoquinoline (Z)-2-Butenedioate; (±)-Nomifensine-d3 Hydrogen Maleate; Alival-d3; HOE 984-d3; Hostalival-d3; Merital-d3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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